Cas no 1361572-18-0 (6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine)

6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine is a halogenated pyridine derivative with a distinct structural framework featuring chloro and hydroxyl substituents. Its unique arrangement, including a dichlorophenyl moiety, enhances its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound exhibits notable stability under standard conditions, facilitating handling and storage. Its reactivity profile allows for selective functionalization, making it valuable for constructing complex heterocyclic systems. The presence of multiple halogen atoms also contributes to its potential as a precursor for further derivatization. This compound is suited for research requiring precise molecular modifications, offering versatility in synthetic chemistry workflows.

6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine structure

1361572-18-0 structure

Product name:6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine

CAS No:1361572-18-0

MF:C₁₁H₆Cl₃NO

MW:274.530439853668

CID:4919626

6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine
- Inchi： 1S/C11H6Cl3NO/c12-7-2-1-3-8(13)11(7)6-4-9(14)15-10(16)5-6/h1-5H,(H,15,16)
- InChI Key： NJZZJHLRBNDBIX-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1=CC(NC(=C1)Cl)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 354
XLogP3: 3.5
Topological Polar Surface Area: 29.1

6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A024002594-500mg	6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine	1361572-18-0	97%	500mg	1,058.40 USD	2021-06-09
Alichem	A024002594-250mg	6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine	1361572-18-0	97%	250mg	741.20 USD	2021-06-09
Alichem	A024002594-1g	6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine	1361572-18-0	97%	1g	1,831.20 USD	2021-06-09

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Additional information on 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine

Introduction to 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361572-18-0)

The compound 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine, identified by the CAS registry number CAS No. 1361572-18-0, is a chemically synthesized aromatic heterocyclic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of chlorine substituents at specific positions on the pyridine ring and the phenyl group introduces unique electronic and structural properties, making it a subject of interest in contemporary chemical research.

The molecular structure of 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine consists of a pyridine ring with hydroxyl (-OH) and chlorine (-Cl) substituents. The hydroxyl group is located at position 2 of the pyridine ring, while chlorine atoms are present at positions 4 and 6. Additionally, a dichlorophenyl group (with chlorine atoms at positions 2 and 6) is attached to position 4 of the pyridine ring. This complex substitution pattern imparts distinct reactivity and stability to the molecule, making it suitable for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine. Researchers have explored diverse methodologies, including nucleophilic aromatic substitution, coupling reactions, and oxidation-reduction processes, to construct this compound. These methods not only enhance the yield but also ensure high purity, which is critical for its application in specialized fields such as pharmaceuticals, agrochemicals, and materials science.

In terms of applications, 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine has shown promise in drug discovery programs targeting various therapeutic areas. Its unique electronic properties make it an ideal candidate for modulating enzyme activities or serving as a scaffold for bioactive molecules. For instance, studies have demonstrated its potential as an inhibitor of certain kinases or as a ligand in metalloenzyme complexes.

Beyond pharmacology, this compound has also found relevance in materials science. Its ability to coordinate with metal ions has led to investigations into its use in constructing coordination polymers or metal-organic frameworks (MOFs). These materials exhibit fascinating properties such as high surface area, porosity, and selectivity toward specific guest molecules, making them valuable in gas storage, catalysis, and sensing applications.

The environmental impact of CAS No. 1361572-18-0 has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability under various environmental conditions and its potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring safe handling and disposal practices during industrial-scale production and use.

In conclusion, 6-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361572-18-0) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure continues to inspire innovative research directions aimed at unlocking its full potential while addressing associated challenges related to safety and sustainability.